Cas no 64816-15-5 (L-Lysinamide, L-valyl-L-leucyl-N-(4-nitrophenyl)-)
64816-15-5 structure
Product Name:L-Lysinamide, L-valyl-L-leucyl-N-(4-nitrophenyl)-
CAS No:64816-15-5
MF:C23H38N6O5
MW:478.585025310516
CID:415563
PubChem ID:9847937
Update Time:2025-04-19
L-Lysinamide, L-valyl-L-leucyl-N-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- L-Lysinamide, L-valyl-L-leucyl-N-(4-nitrophenyl)-
- (2S)-6-amino-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-4-methylpentanoyl]amino]-N-(4-nitrophenyl)hexanamide
- 64816-15-5
- DTXSID20431751
- SCHEMBL547491
-
- Inchi: 1S/C23H38N6O5/c1-14(2)13-19(28-23(32)20(25)15(3)4)22(31)27-18(7-5-6-12-24)21(30)26-16-8-10-17(11-9-16)29(33)34/h8-11,14-15,18-20H,5-7,12-13,24-25H2,1-4H3,(H,26,30)(H,27,31)(H,28,32)/t18-,19-,20-/m0/s1
- InChI Key: CAJXYXPLLJDEOB-UFYCRDLUSA-N
- SMILES: O=C([C@H](CC(C)C)NC([C@H](C(C)C)N)=O)N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCN
Computed Properties
- Exact Mass: 478.29036833g/mol
- Monoisotopic Mass: 478.29036833g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 13
- Complexity: 673
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 185Ų
L-Lysinamide, L-valyl-L-leucyl-N-(4-nitrophenyl)- Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
64816-15-5 (L-Lysinamide, L-valyl-L-leucyl-N-(4-nitrophenyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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